Cas no 4410-99-5 (2-Phenylethanethiol)

• Product Name: 2-Phenylethanethiol
• CAS No: 4410-99-5
• MF: C₈H₁₀S
• MW: 138.230000972748
• MDL: MFCD00004891
• CID: 45015
• PubChem ID: 78126
• Update Time: 2025-06-18

2-Phenylethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-Phenylethanethiol
• 2-PHENYLETHYL MERCAPTAN FEMA NO.3894
• Phenylethylthiol
• 1,2-phenylethylmercaptane
• 2-mercaptophenylethane
• 2-phenyl-1-ethanethiol
• 2-phenyl-ethanethiol
• 2-phenylethyl mercaptan
• Benzeneethanethiol
• Phenethyl Mercaptan
• Phenylethyl mercaptan
• β-Phenyl ethyl mercaphtan
• 2-phenylethylthiol
• 2-phenylethylmercaptan
• beta-Phenylethyl mercaptan
• I4TH2T2INY
• ZMRFRBHYXOQLDK-UHFFFAOYSA-N
• phenethylmercaptan
• Phenylethylmercaptan
• b-Phenylethylmercaptan
• 2-Phenethyl mercaptan
• 2-phenylethane-1-thiol
• Benzeneethanethiol, 9CI
• 1-Mercapto-2-phenylethane
• 2-

• MDL： MFCD00004891
• Inchi： 1S/C8H10S/c9-7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： ZMRFRBHYXOQLDK-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 138.05000
• Monoisotopic Mass: 138.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Colorless liquid with pleasant smell. [1]
• Density: 1.032 g/mL at 25 °C(lit.)
• Melting Point: -30°C (estimate)
• Boiling Point: 217-218 °C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.560(lit.)
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• PSA: 38.80000
• LogP: 2.15890
• Solubility: It is slightly soluble in water and miscible in ethanol. Ether. [5]
• FEMA: 3894 | PHENYLETHYL MERCAPTAN

2-Phenylethanethiol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals Electrical Materials

Additional information on 2-Phenylethanethiol

Chemical Profile of 2-Phenylethanethiol (CAS No. 4410-99-5)

2-Phenylethanethiol, identified by the Chemical Abstracts Service Number (CAS No.) 4410-99-5, is an organic compound belonging to the thiol class. This compound features a phenyl group attached to an ethyl chain, with a thiol (-SH) functional group at the terminal carbon. Its molecular formula is C₈H₁₀S, and it exhibits a distinct thiolic odor, making it recognizable even in trace amounts. The structural and chemical properties of 2-Phenylethanethiol have garnered interest in various scientific and industrial applications, particularly in the fields of organic synthesis, pharmaceutical research, and material science.

The synthesis of 2-Phenylethanethiol typically involves the reaction of phenylacetaldehyde with hydrogen sulfide (H₂S) or through the reduction of corresponding disulfides. Alternatively, nucleophilic substitution reactions on ethyl bromide or chloride derivatives followed by thiolation can yield this compound efficiently. The compound’s stability under standard conditions allows for its handling in laboratory settings without stringent requirements for inert atmospheres or temperature control, though proper ventilation and personal protective equipment are always recommended to mitigate exposure risks.

In recent years, 2-Phenylethanethiol has found significance in the development of novel pharmaceutical intermediates. Its aromatic structure and thiol moiety make it a versatile building block for more complex molecules. For instance, researchers have explored its utility in synthesizing bioactive compounds that exhibit potential antimicrobial and anti-inflammatory properties. The thiol group’s ability to participate in disulfide bond formation has been particularly valuable in designing peptide mimetics and protein-based therapeutics, where such bonds play a crucial role in maintaining structural integrity.

The role of 2-Phenylethanethiol in material science is equally noteworthy. Its reactivity with transition metals has been leveraged in catalytic processes, including cross-coupling reactions that are pivotal in constructing carbon-carbon bonds—a cornerstone of modern organic synthesis. Additionally, the compound’s interaction with metal surfaces has been studied for applications in corrosion inhibition and surface modification techniques. These advancements underscore its importance beyond traditional organic chemistry applications.

Recent studies have also highlighted the potential of 2-Phenylethanethiol as a precursor in flavor and fragrance chemistry. The compound’s thiolic aroma profile contributes to its use in synthetic essential oils and aroma compounds, where subtle sulfur notes are desired without overwhelming other scent characteristics. This application leverages the compound’s olfactory properties while adhering to safety standards for consumer products.

The biochemical relevance of 2-Phenylethanethiol extends to its potential role as an intermediate metabolite or signaling molecule in certain biological pathways. While direct evidence linking this compound to specific physiological processes remains limited, its structural similarity to known biothiols suggests possible interactions with enzymes or receptors involved in cellular redox balance and stress responses. Further investigation into these areas could unlock new therapeutic avenues or deepen our understanding of sulfur-containing biomolecules.

From an industrial perspective, the production and handling of 2-Phenylethanethiol must comply with good manufacturing practices (GMP) to ensure consistency and purity for downstream applications. Quality control measures often include spectroscopic analysis (NMR, IR), chromatographic techniques (HPLC), and mass spectrometry to verify chemical identity and assess impurity profiles. These rigorous standards are essential for pharmaceutical-grade materials where even minor contaminants can impact efficacy or safety.

The environmental impact of 2-Phenylethanethiol is another consideration during its lifecycle management. While not classified as a persistent pollutant, improper disposal could lead to localized ecological stress due to its odoriferous nature and potential reactivity with aquatic species. Sustainable practices such as solvent recovery systems or biodegradable formulations are being explored to minimize environmental footprints while maintaining product performance.

In conclusion, 2-Phenylethanethiol (CAS No. 4410-99-5) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its contributions to pharmaceutical innovation, material engineering, and sensory chemistry highlight its versatility as both a synthetic intermediate and a subject of study itself. As research continues to uncover new applications for this molecule, its importance will likely grow alongside advancements in chemical synthesis technologies and interdisciplinary collaborations.